(2S)-N-Acetyl-2-[4-(ethoxycarbonylamino)phenyl]glycine
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Overview
Description
Giganticine is a natural product found in Calotropis gigantea with data available.
Scientific Research Applications
Conformational Analysis in Model Peptides
Research on model peptides, including glycine and its derivatives, involved computational analysis of stable conformations. This study used the EPEN/2-model for peptide investigation, showing that calculated conformations align qualitatively with experimental results obtained in unpolar solvents (Walther, 1987).
Glycine Derivatives in Ozonolysis
In a study focused on the ozonolysis of glycine derivatives, it was found that these compounds tend to cyclize, forming new derivative structures. This research provides insights into the chemical behavior of glycine derivatives under specific conditions (Zvilichovsky & Gurvich, 1995).
Biotechnological Production of D-phenylglycine
The use of Penicillin G acylase for producing D-phenylglycine from racemic mixtures showcases a biotechnological application. This process includes acylation reactions and innovative use of a multicompartment electrolyzer for enhanced efficiency (Bossi, Cretich, & Righetti, 1998).
N-carbamoyl-2-(p-hydroxyphenyl)glycine in Plants
This research highlights the natural occurrence of N-carbamoyl-2-(p-hydroxyphenyl)glycine in plants like broad beans, indicating its potential role in plant biochemistry and physiology (Eagles et al., 1971).
Synthesis of Epimers of L-cyclopentenylglycine
The study demonstrates a method for synthesizing both epimers of L-cyclopentenylglycine, a nonproteinogenic amino acid. This has implications for biosynthetic tracer experiments and the study of amino acid derivatives (Andersen, Nielsen, & Jaroszewski, 2000).
Enantioselective N-acetylation
Enantioselective N-acetylation of 2-phenylglycine by a specific N-acetyltransferase from Chryseobacterium sp. offers insights into selective transformations of racemic mixtures for pharmaceutical and industrial applications (Takenaka, Honma, & Yoshida, 2013).
Michael Addition Reactions
Research on controlling stereochemical outcomes in Michael addition reactions involving glycine derivatives has significant implications for synthesizing various amino acids and related compounds, useful in pharmaceutical and chemical industries (Soloshonok et al., 2004).
Microcystins with Glycine in Antarctica
The study of glycine-containing microcystin congeners in Antarctica contributes to understanding environmental toxins and their biochemical structures and implications (Puddick et al., 2015).
properties
Molecular Formula |
C13H16N2O5 |
---|---|
Molecular Weight |
280.28 g/mol |
IUPAC Name |
(2S)-2-acetamido-2-[4-(ethoxycarbonylamino)phenyl]acetic acid |
InChI |
InChI=1S/C13H16N2O5/c1-3-20-13(19)15-10-6-4-9(5-7-10)11(12(17)18)14-8(2)16/h4-7,11H,3H2,1-2H3,(H,14,16)(H,15,19)(H,17,18)/t11-/m0/s1 |
InChI Key |
LXZCEJOKBHKJLM-NSHDSACASA-N |
Isomeric SMILES |
CCOC(=O)NC1=CC=C(C=C1)[C@@H](C(=O)O)NC(=O)C |
Canonical SMILES |
CCOC(=O)NC1=CC=C(C=C1)C(C(=O)O)NC(=O)C |
synonyms |
giganticine |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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